Cas no 21876-43-7 (Pyridinium,1-(4-sulfobutyl)-, inner salt)

• Product Name: Pyridinium,1-(4-sulfobutyl)-, inner salt
• CAS No: 21876-43-7
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• CID: 253786
• PubChem ID: 19795495
• Update Time: 2025-10-29

Pyridinium,1-(4-sulfobutyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-(4-sulfobutyl)-, inner salt
• butane-1-sulfonate,pyridin-1-ium
• PYRIDINIUM BUTYLSULFONATE
• 4-Pyridiniumbutylsultan
• pyridinium propyl sulfobetaine
• BSO3Py
• N-sulfopropyridine internal salt
• N-Butylsulfonicpyridium
• N-Propylsulfonicpyridium
• SKL1413
• SKL1605
• DTXSID10600010
• butane-1-sulfonate;pyridin-1-ium
• pyridinium 1-butanesulfonate salt
• Pyridin-1-ium butane-1-sulfonate
• 21876-43-7
• PYRIDIUM 1-BUTANESULFONATE
• DB-321432
• SCHEMBL3217710

• Inchi： 1S/C5H5N.C4H10O3S/c1-2-4-6-5-3-1;1-2-3-4-8(5,6)7/h1-5H;2-4H2,1H3,(H,5,6,7)
• InChI Key： LXSLZSJZGMWGOL-UHFFFAOYSA-N
• SMILES： S(CCCC)(O)(=O)=O.N1=CC=CC=C1

Computed Properties

• Exact Mass: 217.07700
• Monoisotopic Mass: 217.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Melting Point: 232 °C(Solv: ethanol (64-17-5))
• PSA: 75.64000
• LogP: 2.83670

Additional information on Pyridinium,1-(4-sulfobutyl)-, inner salt

Pyridinium, 1-(4-sulfobutyl), Inner Salt: A Comprehensive Overview

The compound Pyridinium, 1-(4-sulfobutyl), inner salt, with CAS No. 21876-43-7, is a significant entity in the field of organic chemistry and materials science. This compound is a quaternary ammonium salt derived from pyridine, a six-membered aromatic heterocycle. The sulfobutyl group attached to the pyridinium ring introduces unique properties that make this compound highly versatile and valuable in various applications. In this article, we will delve into the structural characteristics, synthesis methods, properties, and applications of Pyridinium, 1-(4-sulfobutyl), inner salt.

Structural Features and Properties

Pyridinium, 1-(4-sulfobutyl), inner salt consists of a pyridinium ring with a sulfobutyl group (-SO3(CH2)3-) attached at the 1-position. The sulfonic acid group (-SO3H) is a strong electron-withdrawing group, which significantly influences the electronic properties of the molecule. This group imparts a high degree of water solubility to the compound due to its strong hydrophilic nature. The butyl chain (-CH2CH2CH2CH2-) serves as a flexible linker between the pyridinium ring and the sulfonic acid group, contributing to the compound's amphiphilic nature.

The presence of the sulfobutyl group also enhances the compound's ability to form ion pairs or aggregates in solution. This property is particularly useful in applications requiring self-assembling structures or surfactant-like behavior. Recent studies have shown that Pyridinium, 1-(4-sulfobutyl), inner salt exhibits excellent stability under various pH conditions and demonstrates minimal toxicity to aquatic organisms, making it suitable for environmental applications.

Synthesis and Characterization

The synthesis of Pyridinium, 1-(4-sulfobutyl), inner salt typically involves nucleophilic substitution reactions. Starting materials include pyridine derivatives and alkyl sulfonic acids or their salts. The reaction conditions are optimized to ensure high yield and purity of the final product. Advanced characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, Fourier-transform infrared (FTIR) spectroscopy, and mass spectrometry are employed to confirm the structure and purity of the synthesized compound.

Recent advancements in green chemistry have led to more sustainable synthesis methods for Pyridinium, 1-(4-sulfobutyl), inner salt. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction time while maintaining product quality. These methods align with current trends toward environmentally friendly chemical processes.

Applications in Materials Science

Pyridinium, 1-(4-sulfobutyl), inner salt finds extensive use in materials science due to its unique combination of hydrophilic and hydrophobic properties. It is employed as a surfactant in various industrial processes, including oil recovery and enhanced oil recovery (EOR) techniques. The compound's ability to stabilize emulsions makes it valuable in food processing and pharmaceutical formulations.

In recent years, there has been growing interest in using Pyridinium, 1-(4-sulfobutyl), inner salt as a component in stimuli-responsive materials. These materials exhibit changes in their physical properties in response to external stimuli such as temperature or pH changes. For example, researchers have developed hydrogels incorporating this compound that show pH-responsive swelling behavior, opening new avenues for drug delivery systems.

Environmental Applications

The amphiphilic nature of Pyridinium, 1-(4-sulfobutyl), inner salt makes it an effective agent for removing oil spills from water surfaces. Its ability to form stable micelles enables it to encapsulate hydrophobic pollutants efficiently. Field studies have demonstrated its high efficiency in cleaning up oil spills under both laboratory and real-world conditions.

In addition to oil spill remediation, this compound is being explored for its potential in wastewater treatment. Its ability to adsorb heavy metal ions from aqueous solutions has been studied extensively. Recent research highlights its effectiveness in removing lead (Pb²⁺) and cadmium (Cd²⁺) ions from contaminated water samples.

Future Prospects

The versatility of Pyridinium, 1-(4-sulfobutyl), inner salt continues to drive innovation across multiple disciplines. Ongoing research focuses on optimizing its performance in existing applications while exploring new areas such as bio-based surfactants and smart materials.

The integration of computational chemistry tools with experimental studies is expected to accelerate the development of novel applications for this compound. Molecular dynamics simulations are being used to understand its behavior at interfaces and predict its interactions with different substrates.

In conclusion Pyridinium , 1- (sulfobu ty l) , inner salt , with CAS No. 21876-43-7 , stands out as a multifaceted compound with promising potential across diverse fields. As research progresses , we can anticipate even more innovative uses for this remarkable molecule.